Cas no 425392-50-3 (4-Thiazolecarboxylicacid, 5-chloro-2-(2-pyridinyl)-, ethyl ester)

4-Thiazolecarboxylicacid, 5-chloro-2-(2-pyridinyl)-, ethyl ester structure
425392-50-3 structure
Product Name:4-Thiazolecarboxylicacid, 5-chloro-2-(2-pyridinyl)-, ethyl ester
CAS No:425392-50-3
MF:C11H9ClN2O2S
MW:268.719360113144
CID:326794
PubChem ID:12026718
Update Time:2025-04-19

4-Thiazolecarboxylicacid, 5-chloro-2-(2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylicacid, 5-chloro-2-(2-pyridinyl)-, ethyl ester
    • 4-Thiazolecarboxylicacid,5-chloro-2-(2-pyridinyl)-,ethylester(9CI)
    • ethyl 5-chloro-2-pyridin-2-yl-1,3-thiazole-4-carboxylate
    • SCHEMBL17135792
    • 4-thiazolecarboxylic acid,5-chloro-2-(2-pyridinyl)-,ethyl ester
    • 425392-50-3
    • Inchi: 1S/C11H9ClN2O2S/c1-2-16-11(15)8-9(12)17-10(14-8)7-5-3-4-6-13-7/h3-6H,2H2,1H3
    • InChI Key: OCMRZQOMXAWRBF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OCC)N=C(C2C=CC=CN=2)S1

Computed Properties

  • Exact Mass: 268.0073264g/mol
  • Monoisotopic Mass: 268.0073264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 80.3Ų
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